Cas no 830345-67-0 (Propanoic acid, 2-hydroperoxy-2-methyl-, 2-phenylethyl ester)

• Product name: Propanoic acid, 2-hydroperoxy-2-methyl-, 2-phenylethyl ester
• CAS No: 830345-67-0
• MF: C₁₂H₁₆O₄
• MW: 224.25304
• CID: 678856
• PubChem ID: 11183681

Propanoic acid, 2-hydroperoxy-2-methyl-, 2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-hydroperoxy-2-methyl-, 2-phenylethyl ester
• 2-phenylethyl 2-hydroperoxy-2-methylpropanoate
• 830345-67-0
• DTXSID30457982

• Inchi： InChI=1S/C12H16O4/c1-12(2,16-14)11(13)15-9-8-10-6-4-3-5-7-10/h3-7,14H,8-9H2,1-2H3
• InChI Key： GYSCULHMTULJGT-UHFFFAOYSA-N
• SMILES： CC(C)(C(=O)OCCC1=CC=CC=C1)OO

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 2.1